Cas no 917593-89-6 (1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-)
917593-89-6 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-
CAS No:917593-89-6
MF:C17H11BrN4
MW:351.200042009354
CID:785846
PubChem ID:16092858
Update Time:2025-04-19
1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl-
- 3-(4-bromophenyl)-1-phenylpyrazolo[3,4-d]pyrimidine
- 917593-89-6
- 3-(4-Bromophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
- DTXSID30582228
-
- Inchi: 1S/C17H11BrN4/c18-13-8-6-12(7-9-13)16-15-10-19-11-20-17(15)22(21-16)14-4-2-1-3-5-14/h1-11H
- InChI Key: WYOXHJYJCLYFTO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1C2=CN=CN=C2N(C2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 350.01671g/mol
- Monoisotopic Mass: 350.01671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 43.6Ų
1H-Pyrazolo[3,4-d]pyrimidine, 3-(4-bromophenyl)-1-phenyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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